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Compound of Interest

Compound Name: (R)-5-Bromo Naproxen

Cat. No.: B139409

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of (R)-5-Bromo Naproxen. Due to the limited availability of specific data for this
compound, the following guidelines are based on information for the parent compound,
Naproxen, as well as general best practices for the handling of brominated aromatic
compounds and chiral reagents.

Chemical and Physical Properties

(R)-5-Bromo Naproxen is a brominated derivative of the non-steroidal anti-inflammatory drug
(NSAID) Naproxen. The introduction of a bromine atom can alter the compound's chemical
reactivity, stability, and biological activity.
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Property Data Source
Molecular Formula C14H13BrOs [1112]
Molecular Weight 309.16 g/mol [1][2]

Likely a solid, crystalline

Appearance [3]
powder (based on Naproxen)

Expected to have low solubility
in water and be soluble in

Solubility organic solvents like methanol [3]
and ethanol (based on

Naproxen)

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity and stability of (R)-5-Bromo Naproxen. The
following conditions are recommended based on data from related compounds and general
laboratory best practices.[4][5]
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Parameter

Recommended Condition

Rationale and Remarks

Temperature

2-8°C (Refrigerated)

To minimize potential
degradation. A related
compound, Naproxen Sodium,
is recommended to be kept
refrigerated to maintain quality.
[6] For less sensitive
applications, storage at a
controlled room temperature
(20-25°C) in a dry area may be

acceptable for short periods.[1]

Light

Protect from light

The parent compound,
Naproxen, is known to be light-
sensitive.[2] Store in amber
vials or in a light-proof

secondary container.

Atmosphere

Store under an inert
atmosphere (e.g., Argon or

Nitrogen)

Brominated aromatic
compounds can be reactive.[7]
Storage under inert gas can
prevent degradation due to
oxidation or reaction with

atmospheric moisture.[4]

Container

Tightly sealed, light-resistant

containers

To prevent contamination and
degradation from light,

moisture, and air.[2][4]

Safe Handling Procedures

(R)-5-Bromo Naproxen should be handled with caution, assuming it may possess hazards

similar to or greater than Naproxen and other brominated organic compounds.[8][9]

Personal Protective Equipment (PPE):

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[8]
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o Eye Protection: Safety glasses with side shields or goggles.[8]

e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If handling as a powder outside of a fume hood, a respirator may be
necessary to avoid inhalation.

Engineering Controls:

o Fume Hood: All handling of the solid compound and preparation of solutions should be
conducted in a well-ventilated chemical fume hood.

o Safety Shower and Eyewash Station: Must be readily accessible.[6]

General Handling Precautions:

Avoid inhalation of dust.

Avoid contact with skin and eyes.[8]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Experimental Protocols
Receiving and Initial Storage

e Upon receipt, visually inspect the container for any damage.

Verify that the compound name and CAS number on the label are correct.

Record the date of receipt on the container.

Place the container in a designated, labeled secondary container.

Store in a refrigerator at 2-8°C, protected from light.

Preparation of Stock Solutions
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» Equilibrate the container of (R)-5-Bromo Naproxen to room temperature in a desiccator
before opening to prevent condensation of moisture.

 In a chemical fume hood, carefully weigh the desired amount of the compound.

e Add the appropriate solvent (e.g., HPLC-grade methanol or ethanol) to the desired final
concentration.

e Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

o Label the solution clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C for long-term storage, protected from light. For short-term
use, refrigeration at 2-8°C may be sufficient.

Aliquoting

e To avoid repeated freeze-thaw cycles of the main stock solution, it is recommended to
prepare single-use aliquots.

» Thaw the stock solution and dispense the desired volume into smaller, light-resistant vials.

» Store the aliquots at -20°C.

Visualizations

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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